Cas no 1105243-87-5 (2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide)

• Product Name: 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide
• CAS No: 1105243-87-5
• MF: C₁₈H₁₄N₂O₃S
• MW: 338.380362987518
• CID: 6325702
• PubChem ID: 30850573
• Update Time: 2025-05-21

2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide
• 1105243-87-5
• F5001-1904
• AKOS024487393
• VU0627757-1
• 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-(thiophen-2-ylmethyl)acetamide
• 2-(5-(benzofuran-2-yl)isoxazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide

• Inchi： 1S/C18H14N2O3S/c21-18(19-11-14-5-3-7-24-14)10-13-9-17(23-20-13)16-8-12-4-1-2-6-15(12)22-16/h1-9H,10-11H2,(H,19,21)
• InChI Key： ZVGXGKZGFPTUTF-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(CC1C=C(C2=CC3C=CC=CC=3O2)ON=1)=O

Computed Properties

• Exact Mass: 338.07251349g/mol
• Monoisotopic Mass: 338.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.5Ų

Additional information on 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide

Comprehensive Overview of 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1105243-87-5)

2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide (CAS No. 1105243-87-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique structural framework combining benzofuran, oxazole, and thiophene moieties, making it a subject of interest for drug discovery and advanced material applications. Researchers are particularly intrigued by its potential as a small-molecule modulator in therapeutic development.

The compound's molecular structure includes a 1-benzofuran-2-yl group linked to a 1,2-oxazol-3-yl ring, further connected to an acetamide functional group substituted with a thiophen-2-ylmethyl moiety. This intricate architecture contributes to its bioactive properties, with studies suggesting possible applications in neurological research and inflammatory pathways. The presence of both oxygen and sulfur heteroatoms in its structure enhances its potential for molecular interactions in biological systems.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide due to their versatility in medicinal chemistry. The compound's CAS number 1105243-87-5 serves as a unique identifier in chemical databases, facilitating research collaboration and literature tracking. Its potential as a lead compound for drug development has been explored in various preclinical studies, particularly focusing on its pharmacokinetic properties and target selectivity.

The synthesis of 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide typically involves multi-step organic reactions, including cyclization and amide coupling processes. Researchers have developed optimized protocols to achieve high yields and purity, which are crucial for biological evaluation. The compound's solubility profile and stability characteristics have been carefully studied to support its potential pharmaceutical applications.

From a materials science perspective, this compound has shown promise in the development of organic electronic materials. The conjugated system formed by its aromatic rings and heteroatoms contributes to interesting electronic properties, making it a candidate for optoelectronic applications. Recent studies have investigated its potential in organic light-emitting diodes (OLEDs) and organic photovoltaic devices, aligning with the growing demand for sustainable energy solutions.

The safety profile of 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide has been evaluated in preliminary studies, with researchers paying close attention to its toxicological aspects and metabolic pathways. While not currently approved for therapeutic use, its structure-activity relationships continue to be explored in academic and industrial laboratories worldwide. The compound's intellectual property status and patent landscape reflect the competitive nature of research in this chemical space.

Analytical characterization of CAS 1105243-87-5 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure precise identification and purity assessment, which are essential for research reproducibility. The compound's crystallographic data, when available, provides valuable insights into its three-dimensional structure and molecular interactions.

In the context of current research trends, 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide represents an interesting case study in fragment-based drug design. Its modular structure allows for systematic modifications to optimize biological activity and drug-like properties. The scientific literature contains numerous references to related benzofuran-oxazole hybrids, highlighting the continued relevance of this structural class in modern chemistry.

The commercial availability of 2-[5-(1-benzofuran-2-yl)-1,2-oxazol-3-yl]-N-[(thiophen-2-yl)methyl]acetamide through specialized chemical suppliers has facilitated broader research access. However, researchers must carefully evaluate source reliability and quality specifications when procuring this compound. The global market for such specialized research chemicals reflects the growing demand for innovative molecular scaffolds in pharmaceutical development.

Future research directions for CAS 1105243-87-5 may include detailed investigations of its mechanism of action in biological systems, exploration of structural analogs, and development of improved synthetic routes. The compound serves as an excellent example of how rational drug design approaches can leverage heterocyclic chemistry to create molecules with tailored properties. Its continued study contributes valuable knowledge to the broader fields of medicinal chemistry and materials science.